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Compound of Interest

Compound Name: 4-Chlorobenzyl cyanide

Cat. No.: B122390

This technical guide provides a comprehensive overview of 4-Chlorobenzyl cyanide, a key
chemical intermediate in the pharmaceutical and agrochemical industries. Aimed at
researchers, scientists, and professionals in drug development, this document details its
chemical and physical properties, synthesis protocols, applications, and safety information.

Core Properties and Identifiers

4-Chlorobenzyl cyanide, also known as (4-chlorophenyl)acetonitrile, is an organic compound
with the CAS Registry Number 140-53-4.[1] Its molecular structure consists of an acetonitrile
group where one hydrogen atom is substituted by a 4-chlorophenyl group.[1][2] This compound
Is a versatile precursor in the synthesis of a wide range of commercially significant molecules.

[3]14]

Chemical and Physical Properties

4-Chlorobenzyl cyanide is a white to light yellow solid or a clear, colorless to yellowish liquid
after melting.[1] It is soluble in organic solvents such as acetone and ethanol.[1][2] A summary
of its key physical and chemical properties is presented in the table below.
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Property Value

CAS Number 140-53-4

Molecular Formula CsHeCIN

Molecular Weight 151.59 g/mol

Appearance White .to Iig.]ht.yellow solid.; clear, colorless to
yellowish liquid after melting[5]

Melting Point 25-30 °C[3][6]

Boiling Point 265-267 °C at 760 mmHQg[3][6]

Density 1.19 g/cm3[3]

Flash Point 107.7 - 133 °CJ[6]

Vapor Pressure

0.01 - 0.133 mbar at 20 °C[5][6]

Synthesis of 4-Chlorobenzyl Cyanide

The most common industrial method for synthesizing 4-Chlorobenzyl cyanide is through the

nucleophilic substitution of 4-chlorobenzyl chloride with a cyanide salt, typically sodium

cyanide.[1] This reaction is often carried out using phase-transfer catalysis to improve reaction

rates and yields.[1]
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Reactants

4-Chlorobenzyl Chloride

Sodium Cyanide

Phase-Transfer Catalyst Biphasic System Elevated Temperature
(e.g., Tributylbenzylammonium chloride) (e.g., Water) (70-104°C)

Reaction Conditions

I Reaction Vessel P

Produgcts & Workup
4-Chlorobenzyl Cyanide Sodium Chloride

Phase Separation,

Washing, & Distillation
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Pharmaceuticals
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Agrochemicals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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